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Compound of Interest

Compound Name: Undecylamine

Cat. No.: B147597 Get Quote

Essential Safety and Handling Guide for
Undecylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Undecylamine in a laboratory setting. Adherence to these

guidelines is critical to ensure personal safety and minimize environmental impact.

I. Undecylamine: Key Safety Information
Undecylamine is a chemical compound that presents several significant hazards. It is crucial

to handle this substance with appropriate care and personal protective equipment.

Hazard Summary:

Acute Toxicity: Harmful if swallowed.[1][2]

Corrosivity: Causes severe skin burns and eye damage.[1][2]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

A related compound, N,N-dimethyl Undecylamine N-oxide, is known to cause skin and eye

irritation and may cause respiratory irritation.
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II. Quantitative Data
The following table summarizes key quantitative data for Undecylamine.

Property Value Reference

Chemical Formula C₁₁H₂₅N

Molecular Weight 171.32 g/mol

CAS Number 7307-55-3

Appearance Liquid

Melting Point 15-17 °C

Boiling Point 106-107 °C at 8 mmHg

Density 0.796 g/mL at 25 °C

Flash Point 92 °C (197.6 °F) - closed cup

Occupational Exposure Limits

Not established by OSHA,

NIOSH, or ACGIH. Handle with

caution and minimize

exposure.

III. Personal Protective Equipment (PPE)
Due to the hazardous nature of Undecylamine, a comprehensive PPE plan is mandatory. The

following equipment should be worn at all times when handling this chemical.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes that

can cause severe eye

damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Prevents skin contact that can

lead to severe burns.

Body Protection

A chemical-resistant lab coat

or apron worn over appropriate

street clothing. Long pants and

closed-toe shoes are required.

Protects skin from accidental

splashes and contamination.

Respiratory Protection

A NIOSH-approved respirator

with a type ABEK (EN14387)

filter should be used,

especially when working in

poorly ventilated areas or

when there is a risk of

generating aerosols or vapors.

Prevents inhalation of harmful

vapors that can cause

respiratory irritation.

IV. Experimental Protocols: Safe Handling and
Operations
Adherence to the following procedural steps is essential for the safe handling of

Undecylamine in a laboratory setting.

A. Engineering Controls:

Ventilation: Always handle Undecylamine in a well-ventilated area. A certified chemical fume

hood is the preferred engineering control to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that a fully functional eyewash station and safety

shower are readily accessible in the immediate work area.

B. Handling Procedures:
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Preparation: Before handling, review the Safety Data Sheet (SDS) for Undecylamine.

Ensure all necessary PPE is available and in good condition.

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

avoid splashing or creating aerosols. Use appropriate tools such as a pipette or a graduated

cylinder.

Heating: Avoid heating Undecylamine unless specifically required by a validated protocol. If

heating is necessary, do so in a controlled manner within a fume hood.

Storage: Store Undecylamine in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

V. Disposal Plan
Proper disposal of Undecylamine and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

A. Waste Collection:

Segregation: Collect all Undecylamine waste, including contaminated materials like gloves

and paper towels, in a designated and clearly labeled hazardous waste container.

Containerization: Use a chemically resistant and sealable container for waste collection. Do

not mix with other waste streams unless explicitly permitted by your institution's hazardous

waste management plan.

B. Disposal Procedure:

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Prohibited Actions: Do not dispose of Undecylamine down the drain or in regular trash.
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VI. Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

Undecylamine.

A. First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing while under the safety shower. Seek immediate

medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

B. Spill Response Workflow:

The following diagram outlines the procedural flow for responding to an Undecylamine spill.
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Caption: Workflow for handling an Undecylamine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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